Cas no 3506-70-5 (4-(3-Bromophenyl)-2-butanone)

4-(3-Bromophenyl)-2-butanone is a brominated aromatic ketone with the molecular formula C₁₀H₁₁BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the ketone functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications. Researchers value this intermediate for its role in constructing complex molecular architectures, particularly in medicinal chemistry and material science.
4-(3-Bromophenyl)-2-butanone structure
4-(3-Bromophenyl)-2-butanone structure
Product Name:4-(3-Bromophenyl)-2-butanone
CAS No:3506-70-5
MF:C10H11BrO
MW:227.097742319107
CID:313463
PubChem ID:260436
Update Time:2025-10-29

4-(3-Bromophenyl)-2-butanone Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(3-bromophenyl)-
    • 4-(3-Bromophenyl)-2-butanone
    • 4-(3-bromophenyl)butan-2-one
    • 2-Butanone,4-(3-bromophenyl)
    • 3-Brom-benzylaceton
    • 4-(m-Bromophenyl)-2-butanone
    • NSC 91719
    • SCHEMBL4234560
    • DTXSID00293718
    • NSC91719
    • GMAFLRMHQUMGIG-UHFFFAOYSA-N
    • 3506-70-5
    • MFCD09991820
    • F80242
    • AKOS009390219
    • (5,8-Dimethyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
    • AS-9059
    • CS-0314871
    • NSC-91719
    • MDL: MFCD09991820
    • Inchi: 1S/C10H11BrO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
    • InChI Key: GMAFLRMHQUMGIG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CCC(C)=O

Computed Properties

  • Exact Mass: 225.99900
  • Monoisotopic Mass: 225.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 285.1±15.0 ºC (760 Torr),
  • Flash Point: 67.1±7.7 ºC,
  • Refractive Index: 1.538
  • Solubility: Very slightly soluble (0.52 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.97070

4-(3-Bromophenyl)-2-butanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4-(3-Bromophenyl)-2-butanone Pricemore >>

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